Cas no 2877708-75-1 (1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride)

• Product Name: 1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride
• CAS No: 2877708-75-1
• MF: C₁₁H₁₈Cl₂N₆
• MW: 305.206819057465
• CID: 5319355
• PubChem ID: 165431484
• Update Time: 2025-06-15

1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine, 5,6-dimethyl-7-(1-piperazinyl)-, hydrochloride (1:2)
• 1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride
• F1916-7004
• 2877708-75-1
• AKOS040854109
• 1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride

• Inchi： 1S/C11H16N6.2ClH/c1-8-9(2)15-11-13-7-14-17(11)10(8)16-5-3-12-4-6-16;;/h7,12H,3-6H2,1-2H3;2*1H
• InChI Key： RZHIGBVMEQOQCM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2=C(C)C(C)=NC3=NC=NN23)CCNCC1

Computed Properties

• Exact Mass: 304.0970000g/mol
• Monoisotopic Mass: 304.0970000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride

Introduction to 1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride (CAS No. 2877708-75-1)

1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride, identified by the CAS number 2877708-75-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic scaffolds that have garnered considerable attention due to their potential biological activities and structural versatility. The compound’s unique structural features, comprising a fused triazolo-pyrimidine core linked to a piperazine moiety, make it a promising candidate for further exploration in drug discovery and development.

The 5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl portion of the molecule is particularly noteworthy for its potential pharmacophoric properties. This scaffold has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The dimethyl substitution at the 5 and 6 positions introduces steric and electronic modifications that can influence the compound’s binding affinity and selectivity. Such structural attributes are often exploited to optimize pharmacokinetic profiles and minimize off-target effects.

In recent years, there has been a growing interest in developing novel therapeutic agents based on triazolo-pyrimidine derivatives. These compounds have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in cancer progression. The piperazine dihydrochloride moiety further enhances the solubility and bioavailability of the molecule, making it more suitable for formulation into pharmaceutical products. This combination of structural features positions 1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride as a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in targeting diseases associated with aberrant signaling pathways. For instance, studies have demonstrated that triazolo-pyrimidine derivatives can modulate the activity of tyrosine kinases, which are frequently overexpressed in various malignancies. By inhibiting these kinases, such compounds may disrupt downstream signaling cascades that promote cell proliferation and survival. Additionally, the piperazine group is known to enhance binding interactions with certain protein targets, potentially increasing the therapeutic efficacy of the molecule.

The dihydrochloride salt form of the compound is particularly advantageous from a formulation perspective. The hydrochloride salt improves crystallinity and stability, which are critical factors for ensuring consistent drug delivery. This form also enhances solubility in aqueous solutions, facilitating intravenous administration or oral dosing. These characteristics make 1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride a promising candidate for clinical development.

Recent advancements in computational chemistry have enabled more efficient screening of novel heterocyclic compounds like this one. Molecular docking studies have identified potential binding pockets on target proteins where this molecule could interact effectively. These virtual screening approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds with high predicted affinity for biological targets. Furthermore, structure-based drug design strategies have been employed to optimize the scaffold’s pharmacokinetic properties.

The synthesis of 1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the triazolo-pyrimidine core followed by functionalization at the 7-position with a piperazine group. The final step involves conversion to the dihydrochloride salt to enhance stability and solubility. Advances in synthetic methodologies have made it possible to produce this compound on scales suitable for preclinical testing.

In conclusion,1-{5,6-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperazine dihydrochloride (CAS No. 2877708-75-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. As our understanding of biological pathways continues to evolve，this type of compound will likely play an important role in addressing unmet medical needs.